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Compound of Interest

Compound Name: 1,5-Anhydro-D-fructose

Cat. No.: B1202111 Get Quote

Essential Safety and Handling Guide for 1,5-
Anhydro-D-fructose
For researchers, scientists, and drug development professionals, ensuring the safe handling of

all laboratory chemicals is paramount. This guide provides essential safety and logistical

information for 1,5-Anhydro-D-fructose. While specific data for 1,5-Anhydro-D-fructose is

limited, the following guidance is based on the safety protocols for the closely related and

structurally similar compound, D(-)-Fructose. Adherence to these protocols is crucial for

maintaining a safe working environment.

Personal Protective Equipment (PPE)
When handling 1,5-Anhydro-D-fructose, particularly in its solid, powdered form, the following

personal protective equipment is recommended to minimize exposure:
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Protection Type Recommended Equipment Standards

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles.

Conforming to OSHA's 29 CFR

1910.133 or European

Standard EN166.[1][2]

Skin Protection

Chemically resistant gloves

(e.g., nitrile rubber) and a

standard laboratory coat.

Glove selection should be

based on the specific

laboratory conditions and

potential for contact.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used in

situations where dust may be

generated.

Follow OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149.[2]

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to ensure the stability of the compound and

the safety of laboratory personnel.

Handling:

Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize

inhalation of dust.[3][2]

Avoid Dust Formation: Take care to avoid the formation of dust when transferring or weighing

the solid material.[1][3][2]

Personal Hygiene: Avoid contact with skin, eyes, and clothing.[1][2] Wash hands thoroughly

after handling. Keep away from food, drink, and animal feedingstuffs.[1][4]

Storage:

Container: Store in a tightly closed container.[1]
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Conditions: Keep in a dry, cool, and well-ventilated place.[1][2] The recommended storage

temperature is between 15 – 25 °C.

Incompatibilities: Avoid exposure to moisture and strong oxidizing agents.[1][3][2]

Disposal Plan
All waste materials should be disposed of in accordance with national and local regulations.[1]

Solid Waste: Unused or contaminated solid material should be collected in a suitable,

labeled container for disposal.[1][3]

Liquid Waste: Do not empty into drains.[1] Solutions containing 1,5-Anhydro-D-fructose
should be collected in a labeled waste container for chemical waste disposal.

Emergency First Aid Procedures
In the event of accidental exposure, the following first aid measures should be taken

immediately:
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Exposure Route First Aid Measures

Inhalation

If dust is inhaled, move the individual to fresh

air.[1] If breathing is difficult, provide artificial

respiration. Seek medical attention if symptoms

appear.

Skin Contact

Brush off any loose particles from the skin.

Wash the affected area with plenty of soap and

water.[1] If irritation develops, seek medical

attention.[1]

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1] Seek medical

attention.

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water and drink 2-4 cupfuls of milk or water.

Seek medical attention if symptoms occur.[3]

Visualizing the Handling Workflow
To ensure a clear and logical process for handling 1,5-Anhydro-D-fructose, the following

workflow diagram outlines the key steps from preparation to disposal.
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Caption: Workflow for Safe Handling of 1,5-Anhydro-D-fructose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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